Cas no 1255574-58-3 (tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate
• CAS No: 1255574-58-3
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• MDL: MFCD17926501
• CID: 1024846
• PubChem ID: 53216888
• Update Time: 2025-05-26

tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(4-fluorophenyl)cyclopropyl)carbamate
• ACMC-209auk
• AG-L-21436
• AK-92075
• ANW-18330
• BD230246
• CTK4B4422
• MolPort-015-143-515
• TERT-BUTYL 1-(4-FLUOROPHENYL)CYCLOPROPYLCARBAMATE
• tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate
• F1901-0266
• CS-0212080
• KS-6753
• 1-(Boc-amino)-1-(4-fluorophenyl)cyclopropane
• 1255574-58-3
• DTXSID50682017
• DB-352789
• tert-Butyl [1-(4-fluorophenyl)cyclopropyl]carbamate
• MFCD17926501
• AKOS015853490
• tert-Butyl(1-(4-fluorophenyl)cyclopropyl)carbamate
• Carbamic acid, N-[1-(4-fluorophenyl)cyclopropyl]-, 1,1-dimethylethyl ester

• MDL： MFCD17926501
• Inchi： 1S/C14H18FNO2/c1-13(2,3)18-12(17)16-14(8-9-14)10-4-6-11(15)7-5-10/h4-7H,8-9H2,1-3H3,(H,16,17)
• InChI Key： RAUUQCXGNGJXEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate

Professional Introduction to Compound with CAS No. 1255574-58-3 and Product Name: *tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate*

Compound with the CAS number 1255574-58-3 and the product name tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a tert-butyl group and a fluorophenylcyclopropyl moiety, which are strategically positioned to enhance its pharmacological properties.

The tert-butyl group, a common substituent in organic chemistry, contributes to the stability of the molecule while also influencing its solubility and metabolic pathways. This feature is particularly valuable in pharmaceutical applications, where molecule stability is crucial for effective drug delivery and prolonged activity. On the other hand, the presence of the 4-fluorophenyl ring introduces a fluorine atom, which is known for its ability to modulate biological activity. Fluorine atoms can enhance binding affinity, metabolic stability, and overall bioavailability of pharmaceutical compounds, making them highly desirable in medicinal chemistry.

The cyclopropyl group in the molecular structure of tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate adds another layer of complexity and functionality. Cyclopropyl groups are known to improve the binding interactions of molecules with biological targets, often leading to increased efficacy. Additionally, they can influence the conformational flexibility of the compound, which is critical for optimizing its pharmacokinetic properties. The combination of these structural elements results in a compound with a multifaceted profile that makes it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in various biochemical pathways and have been explored for their potential in treating a wide range of diseases. The specific carbamate derivative represented by tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate combines these properties with additional functional groups to enhance its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have highlighted the importance of targeting specific enzymes and receptors involved in cancer progression. The structural features of tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate, particularly the fluorophenylcyclopropyl moiety, suggest that it may interact with key oncogenic pathways. Preliminary research indicates that this compound exhibits inhibitory effects on certain enzymes that are overexpressed in cancer cells, making it a promising candidate for further development as an anticancer agent.

The role of fluorine atoms in enhancing drug efficacy has been well-documented in various therapeutic areas. In oncology, fluorinated compounds have shown remarkable success due to their improved bioavailability and target specificity. The presence of a 4-fluorophenyl group in tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate aligns with this trend, suggesting that it may exhibit similar advantages. Furthermore, the tert-butyl group can help stabilize the molecule against metabolic degradation, ensuring that it remains active within the biological system for a longer duration.

Beyond oncology, this compound has potential applications in other therapeutic areas as well. For instance, its structural features may make it effective against neurological disorders where enzyme inhibition is a key mechanism of action. The cyclopropyl group, in particular, has been associated with enhanced binding interactions with neurological targets, which could be leveraged for developing treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis and characterization of tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been utilized to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that carbamate derivatives generally exhibit favorable pharmacokinetic profiles due to their stability and solubility characteristics. The presence of both fluorine and tert-butyl groups is expected to further optimize these properties, ensuring that the compound reaches its target sites effectively and remains active long enough to exert its therapeutic effects.

In conclusion, compound with CAS No. 1255574-58-3 and product name tert-butyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in oncology and neurological disorders. Ongoing research efforts are focused on further elucidating its pharmacological properties and developing novel drug formulations based on this compound.